N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine

• IUPAC Name: N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine
• InChI: InChI=1S/C13H10FIN4/c14-11-3-1-2-8(12(11)15)5-16-10-4-9-6-18-19-13(9)17-7-10/h1-4,6-7,16H,5H2,(H,17,18,19)
• InChI Key: CZAHJTVERIEANJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)I)CNC2=CN=C3C(=C2)C=NN3
• Molecular Formula: C13H10FIN4
• Molecular Weight: 368.15 g/mol

Description

N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine, also known as FIP, is a chemical compound used in scientific research for its potential therapeutic properties. FIP belongs to the class of pyrazolopyridine compounds and has been studied for its effects on various biological processes.

Mechanism of Action

The mechanism of action of N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine is not fully understood, but it is believed to involve the inhibition of certain signaling pathways that are involved in cell growth and proliferation. N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been shown to inhibit the activity of proteins such as STAT3 and NF-κB, which are known to play a role in cancer cell growth.
Biochemical and Physiological Effects
N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to have a positive effect on immune function, potentially making it useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine in lab experiments is its specificity. N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been shown to have a high degree of specificity for certain signaling pathways, making it a useful tool for studying these pathways in vitro and in vivo. However, one limitation of using N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine. One area of interest is the development of N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine-based therapies for cancer and other diseases. Another potential direction is the study of N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine's effects on other biological processes, such as metabolism and aging. Additionally, further research is needed to fully understand the mechanism of action of N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine and its potential side effects.

Synthesis Methods

The synthesis of N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine involves a multistep process that includes the reaction of 2-iodobenzyl alcohol with 3-fluoroaniline to form an intermediate compound. This intermediate is then treated with a cyclization agent to form the final product, N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine. The synthesis of N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been studied for its potential therapeutic properties in various scientific research applications. One of the primary areas of research is the treatment of cancer. N-[(3-fluoro-2-iodophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.